1-(4-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile

• Molecular Formula: C13H14BrNO2
• Molecular Weight: 296.16 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3,3-dimethoxycyclobutane-1-carbonitrile
• InChI: InChI=1S/C13H14BrNO2/c1-16-13(17-2)7-12(8-13,9-15)10-3-5-11(14)6-4-10/h3-6H,7-8H2,1-2H3
• InChI Key: RFISJNPZKQEHSB-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)(C#N)C2=CC=C(C=C2)Br)OC

Description

1-(4-Bromophenyl)-3,3-dimethoxycyclobutanecarbonitrile is a useful research compound. Its molecular formula is C13H14BrNO2 and its molecular weight is 296.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (0.733 g, 18.32 mmol, 60% in mineral oil) in DMF (14 mL) was added 2-(4-bromophenyl)acetonitrile (1.796 g, 9.16 mmol) followed by 1,3-dibromo-2,2-dimethoxypropane (2.0 g, 7.64 mmol) and the reaction mixture was heated to 60° C. and stirred for 12 h. The reaction mixture was cooled to RT, poured into water (150 mL) and extracted with EtOAc (3×40 mL). The combined organic layer was washed with brine, dried over Na2SO4, filtered and the filtrate concentrated. The crude product was purified by silica gel chromatography (24 g REDISEP® column, eluting with 5% EtOAc in hexane). Fractions containing the product were combined and evaporated to afford Intermediate 314A as a white solid (2 g, 88%). 1H NMR (300 MHz, DMSO-d6) δ ppm 7.68-7.57 (m, 2H), 7.46-7.40 (m, 2H), 3.18 (s, 3H), 3.08 (s, 1H), 3.07 (s, 3H), 3.05-3.02 (m, 1H), 2.74-2.71 (m, 1H), 2.70-2.67 (m, 1H).